Cas no 2228950-10-3 (1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2228950-10-3
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 5898143
• PubChem ID: 165627835
• Update Time: 2025-08-05

1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid
• 2228950-10-3
• EN300-1763472

• Inchi： 1S/C15H16O2/c1-2-12-7-6-8-13(11-12)15(14(16)17)9-4-3-5-10-15/h1,6-8,11H,3-5,9-10H2,(H,16,17)
• InChI Key： SGBWGFWEKPIRRZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C#C)C=2)CCCCC1)=O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid

Professional Introduction to 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228950-10-3)

1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228950-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both aromatic and cycloalkane moieties, linked through a carboxylic acid functional group. The unique structural features of this molecule, particularly the combination of an ethynyl substituent on the phenyl ring and a cyclohexane backbone, make it a promising candidate for further exploration in drug discovery and molecular research.

The ethynylphenyl moiety is particularly noteworthy due to its potential for diverse chemical interactions. The triple bond in the ethynyl group provides a high degree of reactivity, enabling various functionalization strategies that can be exploited in the synthesis of more complex derivatives. This reactivity has made 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid a valuable intermediate in the development of novel therapeutic agents. Additionally, the cyclohexane ring introduces conformational flexibility, which can influence the pharmacokinetic properties of any derivatives synthesized from this core structure.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing aromatic-cycloalkane linkages. The 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid scaffold has been investigated for its potential applications in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential neuroprotective and anti-inflammatory effects. The unique structural motif is thought to contribute to favorable interactions with biological targets, making it an attractive candidate for further pharmacological development.

One of the most compelling aspects of 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid is its synthetic versatility. The presence of both the carboxylic acid group and the ethynyl functionality allows for a wide range of chemical transformations, including esterification, amidation, and cross-coupling reactions. These reactions can be leveraged to produce a diverse library of derivatives with tailored biological activities. For example, recent research has demonstrated the utility of this compound in generating novel molecules with potential anticancer properties. The ability to modify both the aromatic and cycloalkane portions of the molecule provides chemists with considerable flexibility in designing structures that may interact effectively with disease-related targets.

The pharmaceutical industry has increasingly recognized the importance of structurally unique compounds in drug discovery. 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid exemplifies how combining distinct structural elements can lead to innovative therapeutic approaches. The integration of an ethynylphenyl group with a cyclohexane ring creates a molecule that is both structurally distinct and pharmacologically intriguing. This combination has prompted researchers to investigate its potential as a lead compound or as a building block for more complex drug candidates.

Advances in computational chemistry have also played a crucial role in evaluating the therapeutic potential of 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid. Molecular modeling studies have been employed to predict how this compound might interact with biological receptors and enzymes. These simulations have provided valuable insights into its binding affinity and selectivity, guiding further optimization efforts. By leveraging computational tools alongside traditional experimental methods, researchers can accelerate the discovery process and identify promising derivatives more efficiently.

The synthesis of 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid itself represents an achievement in organic chemistry. The multi-step process typically involves constructing the cyclohexane core followed by functionalization with an ethynyl group and a carboxylic acid moiety. Each step requires careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluation. The development of efficient synthetic routes has been instrumental in making this compound more accessible for research purposes, fostering further exploration of its potential applications.

In conclusion, 1-(3-ethynylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228950-10-3) is a structurally fascinating compound with significant promise in pharmaceutical research. Its unique combination of an ethynylphenyl group and a cyclohexane backbone offers opportunities for diverse chemical modifications and biological investigations. As research continues to uncover new therapeutic applications for this molecule and its derivatives, it is likely to remain a focus of interest for scientists working in medicinal chemistry and drug discovery.